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Compound of Interest

Compound Name: JB170

cat. No.: B8201647

Application Notes and Protocols: JB170

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed information on the solubility of JB170 and a comprehensive
protocol for the preparation of its stock solution for in-vitro and in-vivo studies.

JB170 Solubility

JB170 exhibits solubility in dimethyl sulfoxide (DMSO). For optimal dissolution, the use of
physical methods such as ultrasonic treatment is recommended.

Solvent Solubility Molar Concentration  Notes

Ultrasonic treatment
may be required for

DMSO 100 mg/mL 103.80 mM ) )
complete dissolution.

[1]

Experimental Protocol: JB170 Stock Solution
Preparation

This protocol outlines the procedure for preparing a 100 mM stock solution of JB170 in DMSO.
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Materials:

e JB170 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

 Ultrasonic water bath

Procedure:

e Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

o Weighing JB170: Accurately weigh the desired amount of JB170 powder using a calibrated
analytical balance.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the JB170 powder to
achieve a final concentration of 200 mM.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the solute is not fully dissolved, place the tube or vial in an ultrasonic water bath and
sonicate until the solution is clear and free of particulates.[1]

 Aliquotting: To avoid repeated freeze-thaw cycles which can lead to product degradation,
aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

[2]

o Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)
or at -80°C for long-term storage (up to 6 months).[2] When stored at -80°C, it is
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recommended to use the solution within 6 months.[1][2]
Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses, when handling JB170 and DMSO.

e« DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

» Refer to the Safety Data Sheet (SDS) for IB170 for comprehensive safety information.

Visualized Workflow: Stock Solution Preparation
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Preparation
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Caption: Workflow for JB170 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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